1-((2,5-difluorophenyl)sulfonyl)-4-(2-(2-phenyl-1H-imidazol-1-yl)ethyl)piperazine

• IUPAC Name: 1-(2,5-difluorophenyl)sulfonyl-4-[2-(2-phenylimidazol-1-yl)ethyl]piperazine
• InChI: InChI=1S/C21H22F2N4O2S/c22-18-6-7-19(23)20(16-18)30(28,29)27-14-11-25(12-15-27)10-13-26-9-8-24-21(26)17-4-2-1-3-5-17/h1-9,16H,10-15H2
• InChI Key: UFHGIMBDWZPFHQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCN2C=CN=C2C3=CC=CC=C3)S(=O)(=O)C4=C(C=CC(=C4)F)F
• Molecular Formula: C21H22F2N4O2S
• Molecular Weight: 432.5 g/mol
• CAS No.: 1426314-85-3

Description

1-((2,5-difluorophenyl)sulfonyl)-4-(2-(2-phenyl-1H-imidazol-1-yl)ethyl)piperazine is a useful research compound. Its molecular formula is C21H22F2N4O2S and its molecular weight is 432.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Piperazine derivatives, including those related to the queried compound, have been synthesized and characterized for various biological activities. For instance, Rajkumar, Kamaraj, and Krishnasamy (2014) synthesized 1-(2-(4,5-dimethyl-2-phenyl-1H-imidazol-1-yl)ethyl)piperazine derivatives with excellent antibacterial and antifungal activities (Rajkumar, Kamaraj, & Krishnasamy, 2014).

Anticancer Activity

• A series of polyfunctional substituted 1,3-thiazoles, including derivatives with piperazine substituents, exhibited significant in vitro anticancer activity on various human cancer cell lines (Turov, 2020).
• Antiproliferative activity of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives was observed against human cancer cell lines, suggesting potential as anticancer agents (Mallesha et al., 2012).

Antimicrobial Studies

• Synthesis of azole-containing piperazine derivatives, including those related to the compound of interest, has shown significant antibacterial and antifungal activities (Gan, Fang, & Zhou, 2010).
• Upadhayaya et al. (2004) reported the synthesis of optically active antifungal azoles with piperazine derivatives, demonstrating strong antimicrobial activity against a variety of fungal cultures (Upadhayaya et al., 2004).

Structural and Computational Studies

• Structural studies, including X-ray diffraction and Hirshfeld surface analysis, of novel piperazine derivatives have been conducted to understand their molecular interactions and properties (Kumara et al., 2017).

Antifungal and Antiviral Properties

• Ketoconazole, a potent orally active antifungal agent, is a related compound with a similar structure, showcasing its relevance in antifungal research (Heeres, Backx, Mostmans, & van Cutsem, 1979).
• Nitroimidazole derivatives with piperazine substituents have been synthesized and evaluated for anti-HIV activity (Al-Masoudi, Al-Soud, De Clercq, & Pannecouque, 2007).

Miscellaneous Applications

• Synthesis of compounds with structures similar to the queried compound has been explored for potential applications in glucose homeostasis and as anti-malarial agents (Le Bihan et al., 1999; Cunico et al., 2009).